Cas no 773875-91-5 (Methyl 2-(2,2,2-trimethylacetamido)nicotinate)

• Product Name: Methyl 2-(2,2,2-trimethylacetamido)nicotinate
• CAS No: 773875-91-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 93032
• PubChem ID: 24208785
• Update Time: 2025-04-18

Methyl 2-(2,2,2-trimethylacetamido)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,2,2-trimethylacetamido)nicotinate
• METHYL 2-(2,2,2-TRIMETHYACETAMIDO)NICOTINATE
• METHYL 2-(PIVALOYLAMINO)NICOTINATE
• FT-0739960
• Methyl 2-(2,2-dimethylpropanamido)pyridine-3-carboxylate
• 773875-91-5
• DTXSID40639878
• methyl 2-(2,2-dimethylpropanoylamino)pyridine-3-carboxylate

• MDL： MFCD06204124
• Inchi： 1S/C12H16N2O3/c1-12(2,3)11(16)14-9-8(10(15)17-4)6-5-7-13-9/h5-7H,1-4H3,(H,13,14,16)
• InChI Key： CIZVZBIFPFMJBX-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C(C(=O)OC)=CC=CN=1

Computed Properties

• Exact Mass: 236.11600
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.2

Experimental Properties

• Color/Form: solid
• Density: 1.162
• Boiling Point: 403.6°C at 760 mmHg
• Flash Point: 197.9°C
• Refractive Index: 1.545
• PSA: 68.29000
• LogP: 1.92580
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Solubility: Not determined

Methyl 2-(2,2,2-trimethylacetamido)nicotinate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)